Cas no 83486-43-5 (bis(2,2,2-trifluoroethoxy)methanethione)

• Product Name: bis(2,2,2-trifluoroethoxy)methanethione
• CAS No: 83486-43-5
• MF: C₅H₄F₆O₂S
• MW: 242.139481544495
• MDL: MFCD29033742
• CID: 4206342
• PubChem ID: 12836365
• Update Time: 2025-06-11

bis(2,2,2-trifluoroethoxy)methanethione Chemical and Physical Properties

Names and Identifiers

• Carbonothioic acid, O,O-bis(2,2,2-trifluoroethyl) ester
• Bis(2,2,2-trifluoroethoxy)methanethione
• Bis(2,2,2-trifluoroethyl) Thionocarbonate
• 83486-43-5
• bis(2,2,2-trifluoroethyl)thionocarbonate
• EN300-196170
• IDA48643
• CS-0434761
• O,O-Bis(2,2,2-trifluoroethyl) carbonothioate
• 875-277-1
• KLHBTFFZKRVEHH-UHFFFAOYSA-N
• SCHEMBL8606951
• bis(2,2,2-trifluoroethoxy)methanethione

• MDL： MFCD29033742
• Inchi： 1S/C5H4F6O2S/c6-4(7,8)1-12-3(14)13-2-5(9,10)11/h1-2H2
• InChI Key： KLHBTFFZKRVEHH-UHFFFAOYSA-N
• SMILES： C(=S)(OCC(F)(F)F)OCC(F)(F)F

Computed Properties

• Exact Mass: 241.98361951Da
• Monoisotopic Mass: 241.98361951Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocarbonyl compounds Organic thiocarbonic acid derivatives Thiocarbonic acid diesters

Additional information on bis(2,2,2-trifluoroethoxy)methanethione

Comprehensive Overview of bis(2,2,2-trifluoroethoxy)methanethione (CAS No. 83486-43-5)

bis(2,2,2-trifluoroethoxy)methanethione (CAS No. 83486-43-5) is a specialized organofluorine compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in advanced material science and pharmaceuticals. This compound, characterized by its trifluoroethoxy groups and methanethione core, exhibits remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "bis(2,2,2-trifluoroethoxy)methanethione synthesis" or "CAS 83486-43-5 applications," reflecting the growing interest in its utility.

The molecular structure of bis(2,2,2-trifluoroethoxy)methanethione features two 2,2,2-trifluoroethoxy substituents attached to a central methanethione moiety. This arrangement imparts distinct electronic and steric properties, which are critical for its role in catalysis and polymer chemistry. Recent studies highlight its potential in creating high-performance materials, such as fluorinated polymers, which are sought after for their thermal and chemical resistance. Searches like "fluorinated polymer precursors" or "trifluoroethoxy compounds in materials" underscore its relevance in cutting-edge research.

In the pharmaceutical sector, bis(2,2,2-trifluoroethoxy)methanethione is explored as a building block for drug candidates, particularly those targeting metabolic diseases. Its trifluoroethoxy groups enhance bioavailability and metabolic stability, addressing common challenges in drug design. Queries such as "CAS 83486-43-5 in drug development" or "organofluorine compounds in medicine" reflect this trend. Additionally, its compatibility with green chemistry principles aligns with the global push for sustainable synthesis methods, a topic frequently searched as "eco-friendly fluorochemicals."

From an analytical perspective, bis(2,2,2-trifluoroethoxy)methanethione is often analyzed using techniques like NMR spectroscopy and mass spectrometry due to its complex fluorine-rich structure. Researchers searching for "NMR analysis of trifluoroethoxy compounds" or "mass spectrometry of CAS 83486-43-5" will find this compound particularly intriguing. Its spectral signatures provide insights into the behavior of similar organofluorine derivatives, aiding in the development of new analytical protocols.

The commercial availability of bis(2,2,2-trifluoroethoxy)methanethione (CAS No. 83486-43-5) is another hot topic, with suppliers and distributors often listing it under keywords like "high-purity fluorochemicals" or "specialty fluorine compounds." Its niche market status makes it a subject of interest for procurement specialists and R&D teams. Furthermore, discussions around its storage and handling often include searches for "stable fluorinated reagents," emphasizing its practical advantages in laboratory settings.

Looking ahead, the versatility of bis(2,2,2-trifluoroethoxy)methanethione positions it as a key player in emerging technologies, such as flexible electronics and energy storage systems. Searches like "fluorochemicals in batteries" or "advanced material intermediates" highlight its potential in these fields. As innovation accelerates, this compound is poised to play a pivotal role in bridging gaps between fundamental research and industrial applications.